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Compound of Interest

Compound Name: 4-(Bromoacetyl)morpholine

Cat. No.: B1282686

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(Bromoacetyl)morpholine was not
publicly available in the search results. The following disposal procedures are based on
established guidelines for halogenated organic compounds, which is the chemical class for this
substance. It is imperative to consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure full compliance with all local, state, and federal
regulations.

The proper management and disposal of 4-(Bromoacetyl)morpholine are critical for
laboratory safety and environmental protection. As a halogenated organic compound, it must
not be disposed of through standard laboratory drains or as regular trash.[1] Improper disposal
can lead to environmental contamination and potential health hazards.[2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is essential to handle 4-(Bromoacetyl)morpholine
with appropriate personal protective equipment (PPE). Based on the hazards associated with
similar brominated compounds and morpholine derivatives, the following PPE is recommended.

[31[4]
e Hand Protection: Wear chemical-resistant gloves.

o Eye/Face Protection: Use chemical safety goggles and a face shield.[3]
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» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[3]

» Respiratory Protection: All handling of waste should occur in a well-ventilated area,
preferably within a certified chemical fume hood.[3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and disposal of 4-
(Bromoacetyl)morpholine waste.

e Waste Characterization and Segregation:

o Treat all 4-(Bromoacetyl)morpholine and materials contaminated with it (e.g., pipette
tips, paper towels, gloves) as hazardous waste.

o Crucially, this waste must be segregated as halogenated organic waste.[2][5][6]

o Do not mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs and complexity.[2][7]

o Keep this waste stream separate from other incompatible waste types such as acids,
bases, oxidizers, and heavy metals.[5][7]

e Containerization:

o Select a chemically compatible and leak-proof container for waste accumulation. The
container must be in good condition and have a secure, tightly fitting screw cap.[7][8]
High-density polyethylene (HDPE) containers are often suitable.

o Ensure the container is kept closed at all times except when actively adding waste.[7][8] A
funnel left in the opening is not considered a closed container.

e Labeling:

o Label the waste container clearly with a "Hazardous Waste" tag as soon as the first drop
of waste is added.[2][7]
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o The label must include:

The full chemical name: "Waste 4-(Bromoacetyl)morpholine". Do not use
abbreviations or chemical formulas.[8]

A list of all chemical constituents and their approximate percentages.[2]

The relevant hazard warnings (e.g., Toxic, Irritant).

The accumulation start date (the date waste was first added).

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[7]

o The storage area should be well-ventilated, and the container must be kept within
secondary containment to control any potential leaks or spills.[6][7]

o Store the container away from incompatible materials.[8]
» Final Disposal:

o Do not overfill the waste container; fill to a maximum of 90% capacity to allow for
expansion.[6]

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for a waste pickup.[1][7]

o Disposal must be conducted through a licensed professional waste disposal service.[3]

Chemical and Physical Properties

The following table summarizes key data for 4-(Bromoacetyl)morpholine, which informs its
handling and storage requirements.
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Property Value Reference
Molecular Formula C6H10BrNO2 9]
Molecular Weight 208.1 g/mol [9]

Boiling Point 308.45 °C at 760 mmHg [10]

Flash Point 140.35 °C [10]
Density 1.564 g/cm3 [10]
Storage Temperature 2-8°C under inert gas [10]

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 4-
(Bromoacetyl)morpholine.
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Diagram: 4-(Bromoacetyl)morpholine Disposal Workflow
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Caption: Workflow for the safe disposal of 4-(Bromoacetyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. hexchem.co.uk [nexchem.co.uk]

. rtong.people.ust.hk [rtong.people.ust.hk]

. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

. campusoperations.temple.edu [campusoperations.temple.edu]

. braun.matse.illinois.edu [braun.matse.illinois.edu]

°
(] [00] ~ » ol EEN w N =

. calpaclab.com [calpaclab.com]
e 10. lookchem.com [lookchem.com]

 To cite this document: BenchChem. [Proper Disposal of 4-(Bromoacetyl)morpholine: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282686#4-bromoacetyl-morpholine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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